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Compound of Interest

Compound Name: 1-Cyclohexyloctan-1-ol

Cat. No.: B15297444 Get Quote

Technical Support Center: 1-Cyclohexyloctan-1-
ol
This technical support center provides guidance on the safe storage and handling of 1-
Cyclohexyloctan-1-ol for researchers, scientists, and drug development professionals. The

information is presented in a question-and-answer format to address specific issues that may

be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Cyclohexyloctan-1-ol?

A1: While a specific Safety Data Sheet (SDS) for 1-Cyclohexyloctan-1-ol is not readily

available, data from structurally similar compounds like 1-Cyclohexylethanol suggest that it may

be harmful in contact with skin, cause skin irritation, and serious eye irritation.[1][2]

Q2: What personal protective equipment (PPE) should be worn when handling 1-
Cyclohexyloctan-1-ol?

A2: To ensure safety, a comprehensive PPE protocol should be followed. This includes:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1][3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15297444?utm_src=pdf-interest
https://www.benchchem.com/product/b15297444?utm_src=pdf-body
https://www.benchchem.com/product/b15297444?utm_src=pdf-body
https://www.benchchem.com/product/b15297444?utm_src=pdf-body
https://www.benchchem.com/product/b15297444?utm_src=pdf-body
https://www.echemi.com/sds/1-cyclohexylethanol-pid_Seven6388.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclohexylethanol
https://www.benchchem.com/product/b15297444?utm_src=pdf-body
https://www.benchchem.com/product/b15297444?utm_src=pdf-body
https://www.echemi.com/sds/1-cyclohexylethanol-pid_Seven6388.html
https://www.echemi.com/sds/1-benzylcyclohexan-1-ol-pd180713157901.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15297444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile or

neoprene).[4] Always inspect gloves for integrity before use.[3]

Respiratory Protection: If working in a poorly ventilated area or if exposure limits are

exceeded, use a full-face respirator.[1][3]

Footwear: Wear closed-toe shoes that cover the entire foot.[4]

Q3: How should 1-Cyclohexyloctan-1-ol be stored?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[1]

[5] It should be stored away from incompatible materials such as strong oxidizing agents,

strong acids, and strong bases.[6] The storage area should be secure and away from heat,

sparks, or open flames.[7]

Q4: What should I do in case of accidental skin or eye contact?

A4:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[8] Remove

any contaminated clothing.[3] If skin irritation persists, seek medical attention.[1][3]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and

easy to do so.[1] Seek immediate medical attention.[8]

Q5: How should I handle a spill of 1-Cyclohexyloctan-1-ol?

A5: In the event of a spill:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Remove all sources of ignition.[5][6]

Wear appropriate PPE, including respiratory protection.
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Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.[5]

Clean the spill area thoroughly.

Do not let the chemical enter drains.[5][6]

Q6: What is the proper disposal method for 1-Cyclohexyloctan-1-ol waste?

A6: Dispose of contents and containers in accordance with all local, state, and federal

regulations.[1][5] Waste material should be handled as hazardous waste and disposed of at an

approved waste disposal plant.
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Issue Possible Cause Solution

Skin irritation after handling
Inadequate PPE (gloves not

worn or compromised).

Wash the affected area

thoroughly with soap and

water. In the future, ensure

proper glove selection and

inspection before use. Seek

medical advice if irritation

persists.[1][3]

Eye irritation
Splash during handling or

inadequate eye protection.

Immediately flush eyes with

water for at least 15 minutes

and seek medical attention.[1]

[8] Always wear appropriate

safety goggles.[1]

Unusual odor in the lab Leaking container or spill.

Check all containers for proper

sealing. If a spill is found,

follow the spill cleanup

procedures outlined in the FAQ

section. Ensure the work area

is well-ventilated.[5]

Precipitate formation in the

stored chemical

Improper storage conditions

(e.g., temperature

fluctuations).

Store in a cool, dry, and well-

ventilated place as

recommended.[1][5] Gentle

warming and agitation may

redissolve the precipitate, but

verify the compound's stability

before use.

Quantitative Data Summary (Based on Structurally
Similar Compounds)
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Property Value (for Cyclohexanol) Reference

Flash Point 68 °C (154 °F) [9]

OSHA Permissible Exposure

Limit (PEL)

50 ppm (200 mg/m³) (8-hour

TWA)
[9]

NIOSH Recommended

Exposure Limit (REL)

50 ppm (200 mg/m³) (10-hour

TWA)
[9]

Density 0.96 g/cm³ [9]

Experimental Workflow
Below is a diagram illustrating the safe handling workflow for 1-Cyclohexyloctan-1-ol.
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Safe Handling Workflow for 1-Cyclohexyloctan-1-ol
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Caption: Workflow for safe handling of 1-Cyclohexyloctan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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